Cas no 154423-34-4 (5-[4-[4-(bromomethyl)phenyl]phenyl]-1-trityl-tetrazole)

5-[4-[4-(bromomethyl)phenyl]phenyl]-1-trityl-tetrazole structure
154423-34-4 structure
Product Name:5-[4-[4-(bromomethyl)phenyl]phenyl]-1-trityl-tetrazole
CAS No:154423-34-4
MF:C33H25BrN4
MW:557.482406377792
CID:1328865
PubChem ID:57208621
Update Time:2025-04-20

5-[4-[4-(bromomethyl)phenyl]phenyl]-1-trityl-tetrazole Chemical and Physical Properties

Names and Identifiers

    • 5-[4-[4-(bromomethyl)phenyl]phenyl]-1-trityl-tetrazole
    • 1H-tetraz<wbr>
    • 5-[4'-(Bromomethyl)biphenyl-4-yl]-1-trityl-1H-tetrazole
    • LogP
    • DTXSID701147369
    • 5-[4a(2)-(Bromomethyl)[1,1a(2)-biphenyl]-4-yl]-1-(triphenylmethyl)-1H-tetrazole
    • 154423-34-4
    • Inchi: 1S/C33H25BrN4/c34-24-25-16-18-26(19-17-25)27-20-22-28(23-21-27)32-35-36-37-38(32)33(29-10-4-1-5-11-29,30-12-6-2-7-13-30)31-14-8-3-9-15-31/h1-23H,24H2
    • InChI Key: VNHBMDKQXVGECH-UHFFFAOYSA-N
    • SMILES: BrCC1C=CC(=CC=1)C1C=CC(=CC=1)C1=NN=NN1C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 556.12645
  • Monoisotopic Mass: 556.12626g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 7
  • Complexity: 652
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.2
  • Topological Polar Surface Area: 43.6Ų

Experimental Properties

  • PSA: 43.6
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